Cas no 1772585-44-0 (tert-butyl 4-(2-ethoxy-2-oxo-ethyl)-4-methyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-ethoxy-2-oxo-ethyl)-4-methyl-piperidine-1-carboxylate
• CAS No: 1772585-44-0
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5708306
• PubChem ID: 122512788
• Update Time: 2026-03-11

tert-butyl 4-(2-ethoxy-2-oxo-ethyl)-4-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• D79350
• 1772585-44-0
• MFCD29913364
• tert-butyl 4-(2-ethoxy-2-oxo-ethyl)-4-methyl-piperidine-1-carboxylate
• tert-butyl 4-(2-ethoxy-2-oxoethyl)-4-methylpiperidine-1-carboxylate
• t-Butyl 4-(2-ethoxy-2-oxo-ethyl)-4-methyl-piperidine-1-carboxylate
• Ethyl 1-Boc-4-methyl-4-piperidineacetate
• Ethyl1-Boc-4-methyl-4-piperidineacetate
• SY323092
• Ethyl 1-Boc-4-methylpiperidine-4-acetate
• PS-18428
• SCHEMBL18044513
• DB-201358
• 1-[(1,1-Dimethylethoxy)carbonyl]-4-methyl-4-piperidineacetic acid ethyl ester

• Inchi： 1S/C15H27NO4/c1-6-19-12(17)11-15(5)7-9-16(10-8-15)13(18)20-14(2,3)4/h6-11H2,1-5H3
• InChI Key： GUFLBBRAKJDKNT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C)(CC(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl 4-(2-ethoxy-2-oxo-ethyl)-4-methyl-piperidine-1-carboxylate

Research Brief on tert-butyl 4-(2-ethoxy-2-oxo-ethyl)-4-methyl-piperidine-1-carboxylate (CAS: 1772585-44-0)

In recent years, the compound tert-butyl 4-(2-ethoxy-2-oxo-ethyl)-4-methyl-piperidine-1-carboxylate (CAS: 1772585-44-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a piperidine derivative, is widely recognized for its potential as a key intermediate in the synthesis of various bioactive molecules, including pharmaceuticals targeting neurological and metabolic disorders. The unique structural features of this compound, such as the tert-butyl carbamate and ethyl ester functionalities, make it a versatile building block in medicinal chemistry.

Recent studies have focused on optimizing the synthetic routes for tert-butyl 4-(2-ethoxy-2-oxo-ethyl)-4-methyl-piperidine-1-carboxylate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel catalytic method using palladium-based catalysts, which achieved a 92% yield under mild conditions. This advancement is particularly significant for large-scale production, as it reduces the reliance on hazardous reagents and minimizes environmental impact.

In addition to synthetic improvements, researchers have explored the biological applications of derivatives of this compound. For instance, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that structural modifications of the piperidine core could enhance binding affinity to GABA receptors, suggesting potential applications in the development of anxiolytic and anticonvulsant drugs. The CAS number 1772585-44-0 has thus become a focal point in the search for novel therapeutic agents.

Another area of interest is the compound's role in prodrug design. A 2022 study in Molecular Pharmaceutics investigated its use as a prodrug moiety for improving the bioavailability of poorly soluble drugs. The results indicated that the ethyl ester group could be enzymatically cleaved in vivo, releasing the active drug while maintaining stability in the gastrointestinal tract. This finding opens new avenues for oral drug delivery systems.

Despite these promising developments, challenges remain. For example, the metabolic stability of tert-butyl 4-(2-ethoxy-2-oxo-ethyl)-4-methyl-piperidine-1-carboxylate and its derivatives in human liver microsomes requires further investigation. Preliminary data suggest that the compound may undergo rapid hydrolysis, which could limit its utility in certain applications. Future research should address these pharmacokinetic concerns to fully realize its potential.

In conclusion, tert-butyl 4-(2-ethoxy-2-oxo-ethyl)-4-methyl-piperidine-1-carboxylate (CAS: 1772585-44-0) represents a valuable scaffold in medicinal chemistry, with applications ranging from synthetic intermediates to prodrug design. Continued research into its synthetic optimization and biological activity will likely yield further breakthroughs in drug discovery and development.